Cas no 2171781-43-2 (2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid)

• Product Name: 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• CAS No: 2171781-43-2
• MF: C₃₃H₂₉FN₂O₆
• MW: 568.591572523117
• CID: 6429365
• PubChem ID: 165574399
• Update Time: 2025-09-27

2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid
• 2171781-43-2
• EN300-1537207
• 2-[3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-fluorobenzoic acid

• Inchi： 1S/C33H29FN2O6/c1-20(41-18-21-10-3-2-4-11-21)29(31(37)35-30-26(32(38)39)16-9-17-28(30)34)36-33(40)42-19-27-24-14-7-5-12-22(24)23-13-6-8-15-25(23)27/h2-17,20,27,29H,18-19H2,1H3,(H,35,37)(H,36,40)(H,38,39)
• InChI Key： FXSGMHQQOWBJNK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(C(C(C)OCC1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 568.20096481g/mol
• Monoisotopic Mass: 568.20096481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 42
• Rotatable Bond Count: 11
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid

2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid: A Comprehensive Overview

The compound 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid (CAS No. 2171781-43-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. This article delves into its properties, applications, and current market trends, while addressing frequently asked questions and trending topics in the field.

Chemical Structure and Properties
The 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid features a complex structure combining a benzyloxy group, a 9H-fluoren-9-yl moiety, and a fluorobenzoic acid backbone. This unique arrangement contributes to its stability and reactivity, making it valuable in peptide synthesis and drug development. The presence of the fluorine atom enhances its bioactivity, a feature increasingly sought after in modern therapeutics.

Applications in Pharmaceutical Research
Researchers are particularly interested in 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid due to its role as a building block in peptide synthesis. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS), a technique critical for developing new drugs and biologics. This compound’s ability to incorporate fluorinated amino acids is especially relevant in the design of protease-resistant peptides, a hot topic in drug discovery.

Market Trends and Demand
The global demand for fluorinated compounds like 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid is rising, driven by advancements in personalized medicine and targeted therapies. Pharmaceutical companies are investing heavily in peptide-based drugs, which often require specialized intermediates like this compound. Additionally, the growing focus on green chemistry has spurred interest in efficient synthesis methods for such molecules.

Frequently Asked Questions
Q: What is the significance of the Fmoc group in this compound?
A: The Fmoc group serves as a protecting group for amines during peptide synthesis, enabling selective deprotection under mild conditions. This is crucial for constructing complex peptides with high purity.
Q: How does fluorination impact the compound’s properties?
A: Fluorination enhances metabolic stability and binding affinity, making the compound valuable for designing bioactive peptides and small-molecule drugs.

Future Prospects
As the pharmaceutical industry continues to explore peptide therapeutics and fluorinated compounds, 2-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-fluorobenzoic acid is poised to play a pivotal role. Its applications in drug discovery and bioconjugation are areas of active research, with potential breakthroughs on the horizon.